Cas no 401560-74-5 (3,6,7-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine)

• Product Name: 3,6,7-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine
• CAS No: 401560-74-5
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 325776
• PubChem ID: 57349738
• Update Time: 2025-06-08

3,6,7-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,6,7-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine
• 2-AMINO-3,6,7-TRIMETHYLIMIDAZO(4,5-C)PYRIDINE
• 3,6,7-trimethylimidazo[4,5-c]pyridin-2-amine
• 2-amino-3,6,7-trimethyl-3H-imidazo[4,5-c]pyridine
• 2-Amino-3,6,7-trimethylimidazo[4,5-c]pyridine
• 3H-Imidazo[4,5-c]pyridin-2-amine,3,6,7-trimethyl-
• AG-F-42052
• AK-54993
• ANW-69002
• CTK4I2543
• KB-234276
• DTXSID50721950
• 401560-74-5
• DB-356684

• Inchi： 1S/C9H12N4/c1-5-6(2)11-4-7-8(5)12-9(10)13(7)3/h4H,1-3H3,(H2,10,12)
• InChI Key： SUNHFULJZDPKJY-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC2C(C)=C(C)N=CC1=2

Computed Properties

• Exact Mass: 176.106196400g/mol
• Monoisotopic Mass: 176.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7Ų

Additional information on 3,6,7-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine

Introduction to 3,6,7-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine (CAS No. 401560-74-5)

3,6,7-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 401560-74-5, this molecule belongs to the imidazopyridine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of multiple alkyl substituents and a nitrogen-rich core makes it an intriguing candidate for further investigation in drug discovery and development.

The compound’s structure consists of a fused imidazole and pyridine ring system, which is a common motif in many bioactive molecules. The 3,6,7-Trimethyl substitution pattern introduces specific steric and electronic characteristics that can influence its interactions with biological targets. This feature has prompted researchers to explore its potential applications in modulating various cellular pathways.

In recent years, there has been a growing interest in imidazopyridines as pharmacophores due to their ability to engage with multiple biological targets. For instance, studies have shown that derivatives of this class can exhibit anti-inflammatory, antiviral, and anticancer properties. The 3H-imidazo[4,5-c]pyridin-2-amine scaffold has been particularly noted for its capacity to interact with enzymes and receptors involved in disease mechanisms.

One of the most compelling aspects of 3,6,7-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine is its versatility in medicinal chemistry. Researchers have utilized this compound as a starting point for designing more complex derivatives with enhanced pharmacological profiles. The flexibility of the imidazopyridine core allows for modifications at various positions, enabling the tuning of electronic properties and solubility characteristics.

Recent advancements in computational chemistry have also facilitated the exploration of 3,6,7-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine‘s potential applications. Molecular docking studies have identified its binding affinity to several key targets, including kinases and transcription factors. These findings suggest that the compound may serve as a lead molecule for developing novel therapeutic agents.

The synthesis of 3,6,7-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine presents an interesting challenge due to the complexity of the fused ring system. However, modern synthetic methodologies have made it more feasible to access this compound in high yields and purity. Techniques such as multicomponent reactions and transition-metal-catalyzed processes have been employed to streamline its preparation.

In conclusion, 3,6,7-Trimethyl-3H-imidazo[4,5-c]pyridin-2-amine (CAS No. 401560-74-5) represents a promising scaffold for pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a crucial role in the development of next-generation therapeutics.